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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768 Get Quote

Introduction

Ethyl hexadecyl carbonate, also known by its systematic name carbonic acid, ethyl hexadecyl

ester, and the common name cetyl ethyl carbonate, is an asymmetric organic carbonate. Its

molecular formula is C19H38O3. While the specific historical details of its initial discovery and

synthesis are not extensively documented in readily available literature, its preparation falls

under well-established methods for the synthesis of asymmetric carbonates. This guide

provides a comprehensive overview of the probable synthetic routes, key experimental

protocols, and known applications of this compound, tailored for researchers, scientists, and

drug development professionals.

Physicochemical Properties
A summary of the key physicochemical properties of ethyl hexadecyl carbonate is presented

in Table 1.

Table 1: Physicochemical Properties of Ethyl Hexadecyl Carbonate
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Property Value

Molecular Formula C19H38O3

Molecular Weight 314.5 g/mol

CAS Registry Number 34571-06-7[1]

Appearance Waxy solid at room temperature (predicted)

Solubility Insoluble in water; Soluble in organic solvents

Synonyms

Carbonic acid, ethyl hexadecyl ester; 1-

Hexadecanol, ethyl carbonate; Cetyl ethyl

carbonate[1]

Historical Context and Probable Synthesis Routes
The synthesis of organic carbonates gained prominence with the development of phosgene

chemistry in the early 20th century.[2] Two primary methods are the most probable routes for

the synthesis of ethyl hexadecyl carbonate, both historically and in modern organic chemistry.

Reaction of Ethyl Chloroformate with Hexadecanol: This is a classic and straightforward

method for forming an asymmetric carbonate.

Transesterification of a Dialkyl Carbonate with Hexadecanol: This method offers a

"phosgene-free" and often greener alternative.

Synthesis via Ethyl Chloroformate
This method involves the reaction of a fatty alcohol, in this case, 1-hexadecanol (cetyl alcohol),

with ethyl chloroformate in the presence of a base to neutralize the hydrochloric acid

byproduct.

Signaling Pathway Diagram: Synthesis via Ethyl Chloroformate
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Caption: Reaction pathway for the synthesis of ethyl hexadecyl carbonate from 1-

hexadecanol and ethyl chloroformate.

Experimental Protocol: Synthesis via Ethyl Chloroformate

Materials:

1-Hexadecanol (Cetyl alcohol)

Ethyl chloroformate

Anhydrous pyridine (or another suitable base like triethylamine)

Anhydrous dichloromethane (or another inert solvent like diethyl ether)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:
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1. In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 1-hexadecanol (1 equivalent) in anhydrous dichloromethane.

2. Cool the solution to 0 °C using an ice bath.

3. Add anhydrous pyridine (1.1 equivalents) to the solution with stirring.

4. Slowly add ethyl chloroformate (1.1 equivalents) dropwise to the reaction mixture via a

dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

5. After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours.

6. Monitor the reaction progress using Thin Layer Chromatography (TLC).

7. Upon completion, quench the reaction by adding water.

8. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

sodium bicarbonate solution, and brine.

9. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

10. Purify the crude product by column chromatography on silica gel or by recrystallization.

Data Presentation: Expected Yields and Purity

Parameter Expected Value

Yield 80-95%

Purity (after purification) >98%

Synthesis via Transesterification
Transesterification is a widely used method for synthesizing asymmetric carbonates from

readily available symmetric carbonates like diethyl carbonate or dimethyl carbonate.[3][4] This

reaction is typically catalyzed by a base or an acid.
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Experimental Workflow: Transesterification Synthesis
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Caption: General workflow for the synthesis of ethyl hexadecyl carbonate via

transesterification.
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Experimental Protocol: Transesterification Synthesis

Materials:

1-Hexadecanol (Cetyl alcohol)

Diethyl carbonate (used as both reactant and solvent)

Sodium methoxide (or another suitable catalyst like potassium carbonate or a Lewis acid)

Dilute hydrochloric acid

Brine

Anhydrous sodium sulfate

Distillation apparatus

Procedure:

1. Combine 1-hexadecanol (1 equivalent) and a large excess of diethyl carbonate in a round-

bottom flask equipped with a distillation head.

2. Add a catalytic amount of sodium methoxide (e.g., 5 mol%).

3. Heat the reaction mixture to a temperature that allows for the distillation of the ethanol

byproduct, thereby driving the equilibrium towards the product side.

4. Continue the reaction until no more ethanol is distilled off.

5. Monitor the reaction progress by Gas Chromatography (GC) or TLC.

6. After completion, cool the reaction mixture to room temperature and neutralize the catalyst

with dilute hydrochloric acid.

7. Wash the mixture with water and brine.

8. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the excess diethyl

carbonate under reduced pressure.
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9. Purify the resulting crude ethyl hexadecyl carbonate by vacuum distillation or

recrystallization.

Data Presentation: Reaction Conditions and Conversion

Parameter Value

Reactant Ratio (Hexadecanol:DEC) 1:10

Catalyst Loading 5 mol% NaOCH3

Reaction Temperature 120-140 °C

Conversion >90%

Applications and Future Outlook
While the historical applications of ethyl hexadecyl carbonate are not well-defined, its

chemical structure lends itself to several potential uses, primarily leveraging its long alkyl chain

and carbonate functionality.

Cosmetics and Personal Care: Similar to other long-chain esters, it can function as an

emollient, conditioning agent, and solvent in cosmetic formulations.

Pharmaceuticals: It has potential as a component in drug delivery systems, such as in the

formulation of microemulsions or as a lipid-based excipient.

Flavor and Fragrance: A 2022 study identified ethyl hexadecyl carbonate as a volatile

flavor compound in fermented sausage, suggesting its contribution to the overall flavor

profile.[2]

Lubricants and Plasticizers: The long alkyl chain suggests potential applications as a

lubricant or a plasticizer for polymers.

The future development and application of ethyl hexadecyl carbonate will likely be in areas

where its specific properties—such as its high molecular weight, lipophilicity, and carbonate

chemistry—can be exploited. Further research into its biocompatibility and biodegradability will

be crucial for its adoption in pharmaceutical and cosmetic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

